Cas no 1820-09-3 ((1alpha,2alpha,5alpha)-4,6,6-trimethylbicyclo[3.1.1]hept-3-en-2-ol)
1820-09-3 structure
Product Name:(1alpha,2alpha,5alpha)-4,6,6-trimethylbicyclo[3.1.1]hept-3-en-2-ol
(1alpha,2alpha,5alpha)-4,6,6-trimethylbicyclo[3.1.1]hept-3-en-2-ol Chemical and Physical Properties
Names and Identifiers
-
- (1alpha,2alpha,5alpha)-4,6,6-trimethylbicyclo[3.1.1]hept-3-en-2-ol
- TRANS-VERBENOL
- (-)-trans-Verbenol
- (1α,2α,5α)-4,6,6-trimethylbicyclo[3.1.1]hept-3-en-2-ol
- (E)-Verbenol
- 19890-02-9
- 1820-09-3
- Verbenol, (S)-trans-
- (S)-(-)-TRANS-VERBENOL
- UNII-R7N6NH1O0K
- Bicyclo(3.1.1)hept-3-en-2-ol, 4,6,6-trimethyl-, (1S,2R,5S)-
- BICYCLO(3.1.1)HEPT-3-EN-2-OL, 4,6,6-TRIMETHYL-, (1S-(1.ALPHA.,2.ALPHA.,5.ALPHA.))-
- NS00126390
- AKOS006272684
- (1S-(1alpha,2alpha,5alpha))-4,6,6-Trimethylbicyclo(3.1.1)hept-3-en-2-ol
- Bicyclo[3.1.1]hept-3-en-2-ol, 4,6,6-trimethyl-, (1.alpha.,2.alpha.,5.alpha.)-
- (1S,4R,5S)-(-)-TRANS-VERBENOL
- (S)-trans-verbenol
- 2-Pinen-4-ol, trans-
- DTXSID10885103
- (1S)-(+)-Cis-verbenol
- WONIGEXYPVIKFS-DJLDLDEBSA-N
- Bicyclo[3.1.1]hept-3-en-2-ol, 4,6,6-trimethyl-, (1S,2R,5S)-
- R7N6NH1O0K
- (1S,2R,5S)-4,6,6-trimethylbicyclo[3.1.1]hept-3-en-2-ol
- (1S)-TRANS-VERBENOL
- AI3-23135
- Q27287910
- NS00067072
- 2-PINEN-4-OL, (1S,4R,5S)-(-)-
- [1S-(1alpha,2alpha,5alpha)]-4,6,6-trimethylbicyclo[3.1.1]hept-3-en-2-ol
- Bicyclo(3.1.1)hept-3-en-2-ol, 4,6,6-trimethyl-, trans-(-)-
- EINECS 243-407-0
- 4,6,6-Trimethylbicyclo[3.1.1]hept-3-en-2-ol #
- SCHEMBL19951524
- UNII-3GPQ3N9L8Q
- VERBENOL, TRANS-
- VERBENOL, R-(+)-TRANS-
- DTXSID60883755
- Bicyclo[3.1.1]hept-3-en-2-ol, 4,6,6-trimethyl-, (1R,2S,5R)-rel-
- (+)-trans-verbenol
- AI3-23133
- SCHEMBL1065045
- (1R-(1alpha,2alpha,5alpha))-4,6,6-Trimethylbicyclo(3.1.1)hept-3-en-2-ol
- (1alpha,2alpha,5alpha)-4,6,6-Trimethylbicyclo(3.1.1)hept-3-en-2-ol
- BICYCLO(3.1.1)HEPT-3-EN-2-OL, 4,6,6-TRIMETHYL-, (1R,2S,5R)-
- (1R)-TRANS-VERBENOL
- UNII-5E8197JSI1
- NSC 6833
- 3GPQ3N9L8Q
- EINECS 244-920-2
- 4,6,6-TRIMETHYL-, (1.ALPHA.,2.ALPHA.,5.ALPHA.)-
- (1r,2s,5r)-4,6,6-trimethylbicyclo[3.1.1]hept-3-en-2-ol
- Bicyclo(3.1.1)hept-3-en-2-ol, 4,6,6-trimethyl-, (1R,2S,5R)-rel-
- TRANS-VERBENOL, (+/-)-
- 5E8197JSI1
- NSC-6833
- Verbenol, (+/-)-trans-
- A816390
- [1R-(1alpha,2alpha,5alpha)]-4,6,6-trimethylbicyclo[3.1.1]hept-3-en-2-ol
- 22339-08-8
- Bicyclo(3.1.1)hept-3-en-2-ol, 4,6,6-trimethyl-, trans-(+)-
- Verbenol, (R)-trans-
- EINECS 217-335-5
- (1R,2S,5R)-4,6,6-trimethyl-2-bicyclo[3.1.1]hept-3-enol
- 2-PINEN-4-OL, TRANS-(+)-
- (+/-)-TRANS-VERBENOL
-
- Inchi: 1S/C10H16O/c1-6-4-9(11)8-5-7(6)10(8,2)3/h4,7-9,11H,5H2,1-3H3/t7-,8+,9+/m0/s1
- InChI Key: WONIGEXYPVIKFS-DJLDLDEBSA-N
- SMILES: O[C@@H]1C=C(C)[C@@H]2C[C@H]1C2(C)C
Computed Properties
- Exact Mass: 152.120115130g/mol
- Monoisotopic Mass: 152.120115130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- Density: 0.9657
- Melting Point: 24°C
- Boiling Point: 234.73°C (rough estimate)
- Refractive Index: 1.4908 (estimate)
(1alpha,2alpha,5alpha)-4,6,6-trimethylbicyclo[3.1.1]hept-3-en-2-ol Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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